Cas no 898054-56-3 (1-(4-bromo-1H-pyrazol-1-yl)acetone)

• Product Name: 1-(4-bromo-1H-pyrazol-1-yl)acetone
• CAS No: 898054-56-3
• MF: C₆H₇BrN₂O
• MW: 203.036580324173
• CID: 3059502
• PubChem ID: 19576908
• Update Time: 2025-05-21

1-(4-bromo-1H-pyrazol-1-yl)acetone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-pyrazol-1-yl)-propan-2-one
• STK349727
• 1-(4-bromo-1H-pyrazol-1-yl)propan-2-one
• BS-12299
• 898054-56-3
• OMJZQGSHLIJGAR-UHFFFAOYSA-N
• MFCD04970175
• 1432026-92-0
• AKOS000310639
• 1-(4-bromopyrazol-1-yl)propan-2-one
• CS-0264057
• EN300-91629
• YKB05456
• 887-222-9
• SCHEMBL16437820
• Z729841264
• 1-(4-BROMO-1H-PYRAZOL-1-YL)ACETONE
• 1-(4-bromo-1H-pyrazol-1-yl)acetone

• Inchi： 1S/C6H7BrN2O/c1-5(10)3-9-4-6(7)2-8-9/h2,4H,3H2,1H3
• InChI Key： OMJZQGSHLIJGAR-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CC(C)=O

Computed Properties

• Exact Mass: 201.97418Da
• Monoisotopic Mass: 201.97418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 1-(4-bromo-1H-pyrazol-1-yl)acetone

1-(4-Bromo-1H-Pyrazol-1-yl)Acetone: A Comprehensive Overview

1-(4-Bromo-1H-Pyrazol-1-yl)Acetone, also known by its CAS number 898054-56-3, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, characterized by its unique structure featuring a pyrazole ring substituted with a bromine atom and an acetone group, has garnered attention due to its potential applications in drug discovery and material science. Recent studies have highlighted its role in various biological pathways, making it a subject of extensive research.

The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is a common structural motif in many bioactive compounds. In the case of 1-(4-Bromo-1H-Pyrazol-1-yl)Acetone, the substitution pattern at the 4-position of the pyrazole ring with a bromine atom introduces unique electronic and steric properties. This substitution not only enhances the compound's stability but also influences its reactivity and bioavailability. The acetone group attached to the pyrazole ring further modulates the compound's physicochemical properties, making it suitable for various chemical transformations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(4-Bromo-1H-Pyrazol-1-yl)Acetone. Researchers have employed diverse methodologies, including nucleophilic aromatic substitution and transition metal-catalyzed coupling reactions, to construct this compound. These methods not only ensure high yields but also allow for precise control over the stereochemistry and regiochemistry of the product. The development of scalable synthesis routes has further facilitated its use in large-scale applications.

In terms of biological activity, 1-(4-Bromo-1H-Pyrazol-1-yl)Acetone has demonstrated promising results in preclinical studies. It has been reported to exhibit potent anti-inflammatory and antioxidant properties, making it a potential candidate for the development of novel therapeutic agents. Additionally, this compound has shown selective inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. These findings underscore its potential as a lead compound in drug discovery programs targeting chronic diseases.

The application of computational chemistry tools has significantly enhanced our understanding of the molecular interactions involving 1-(4-Bromo-1H-Pyrazol-1-yl)Acetone. Molecular docking studies have revealed that this compound can bind effectively to key protein targets, such as kinases and receptors, which are critical in various pathological processes. Furthermore, quantum mechanical calculations have provided insights into the electronic structure and reactivity of this compound, aiding in the design of more potent derivatives.

The integration of green chemistry principles into the synthesis and application of 1-(4-Bromo-1H-Pyrazol-1-yl)Acetone is another area of active research. Scientists are exploring environmentally friendly reaction conditions and catalysts to minimize waste and reduce the ecological footprint associated with its production. Such efforts align with global initiatives to promote sustainable chemical practices.

In conclusion, 1-(4-Bromo-1H-Pyrazol-1-yli)Acetone, with its distinctive chemical structure and versatile properties, continues to be a focal point in scientific research. Its potential applications span across multiple disciplines, from pharmaceuticals to materials science. As ongoing studies unravel more about its biological activity and synthetic capabilities, this compound is poised to make significant contributions to both academic and industrial advancements.